molecular formula C12H22O2 B12657958 3,7-Dimethyloct-6-en-3-yl acetate CAS No. 50373-60-9

3,7-Dimethyloct-6-en-3-yl acetate

Cat. No.: B12657958
CAS No.: 50373-60-9
M. Wt: 198.30 g/mol
InChI Key: WLAIKFKCSAXVJL-UHFFFAOYSA-N
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Description

EINECS 256-559-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Chemical Reactions Analysis

EINECS 256-559-8 undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include sodium borohydride and lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

EINECS 256-559-8 has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of EINECS 256-559-8 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

EINECS 256-559-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

    Cyclohexyl bromide: (EINECS 203-622-2)

    4-Bromoacetanilide: (EINECS 203-154-9)

    Phenyl benzoate: (EINECS 202-293-2)

These compounds share similar chemical structures and properties but differ in their specific applications and reactivity. EINECS 256-559-8 stands out due to its unique combination of chemical properties and versatility in various scientific and industrial applications .

Properties

CAS No.

50373-60-9

Molecular Formula

C12H22O2

Molecular Weight

198.30 g/mol

IUPAC Name

3,7-dimethyloct-6-en-3-yl acetate

InChI

InChI=1S/C12H22O2/c1-6-12(5,14-11(4)13)9-7-8-10(2)3/h8H,6-7,9H2,1-5H3

InChI Key

WLAIKFKCSAXVJL-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CCC=C(C)C)OC(=O)C

Origin of Product

United States

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